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Compound of Interest

Compound Name: 2,4'-Dichlorochalcone
CAS No.: 19672-60-7
Cat. No.: B020377
Get Quote
. J

Executive Summary

This technical guide provides a comprehensive spectroscopic analysis of 2,4'-
Dichlorochalcone (CAS: 19672-60-7), a pharmacologically significant scaffold in drug
discovery.[1] Chalcones (1,3-diaryl-2-propen-1-ones) are precursors for flavonoids and
isoxazoles, exhibiting anti-inflammatory, anticancer, and antimicrobial properties.[1]

This document synthesizes data for the specific isomer (E)-1-(4-chlorophenyl)-3-(2-
chlorophenyl)prop-2-en-1-one, detailing its synthesis via Claisen-Schmidt condensation,
followed by in-depth characterization using Nuclear Magnetic Resonance (ngcontent-ng-
€c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

H&
C NMR), Infrared Spectroscopy (FT-IR), and Mass Spectrometry (MS).

Synthesis & Experimental Protocol

The synthesis of 2,4'-Dichlorochalcone relies on the Claisen-Schmidt condensation, a base-
catalyzed aldol condensation between a benzaldehyde derivative and an acetophenone
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derivative.[1]

Reaction Mechanism[1]

» Reactant A: 4'-Chloroacetophenone (Provides the enolate).[1]
e Reactant B: 2-Chlorobenzaldehyde (Electrophile).[1]
o Catalyst: Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH).

e Solvent: Ethanol or Methanol.[1][2][3]

Step-by-Step Protocol

e Preparation: Dissolve 10 mmol of 4'-Chloroacetophenone in 15 mL of ethanol in a round-
bottom flask.

e Activation: Add 10 mmol of 2-Chlorobenzaldehyde to the solution.
o Catalysis: Slowly add 5 mL of 40% NaOH (aq) dropwise while stirring at room temperature.

¢ Reaction: Stir the mixture for 4—6 hours. A solid precipitate (the chalcone) will form as the
reaction progresses.

¢ Quenching: Pour the reaction mixture into 100 mL of ice-cold water containing dilute HCI (to
neutralize excess base).

« Isolation: Filter the precipitate using a Buchner funnel.
 Purification: Recrystallize the crude solid from hot ethanol to yield pale yellow crystals.

e Drying: Dry in a vacuum desiccator over anhydrous

Workflow Visualization
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Figure 1: Step-by-step synthesis workflow for 2,4'-Dichlorochalcone via Claisen-Schmidt

condensation.

Spectroscopic Characterization

The following data represents the characteristic spectral profile for 2,4'-Dichlorochalcone.

Infrared Spectroscopy (FT-IR)

The IR spectrum confirms the formation of the

-unsaturated ketone system. The conjugation lowers the carbonyl stretching frequency

compared to non-conjugated ketones.[4]
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Frequency (ngcontent-ng-
€2307461527="" _nghost-

ng-c2764567632=""
Functional Group class="inline ng-star- Assignment

inserted">

Conjugated ketone

C=0 Stretch 1655 — 1665 o
(characteristic of chalcones).
Alkenyl C=C stretch
C=C Stretch 1580 — 1600 _
(conjugated).[1]
C-H (Ar) 3050 — 3100 Aromatic C-H stretching.[1]
Aromatic ring skeletal
C=C (Ar) 1450 - 1550 o
vibrations.
C-Cl stretching (strong bands).
C-Cl 700 — 750
[1]
Trans-alkene out-of-plane
=C-H (Bend) 970 -980

bending.[1]

Interpretation: The absence of a broad -OH band (3400 cmngcontent-ng-c2307461527=""
_nghost-ng-c2764567632="" class="inline ng-star-inserted">

) confirms the dehydration of the intermediate aldol adduct. The sharp peak at ~975 cm
specifically indicates the trans (

) geometry of the double bond.

Mass Spectrometry (MS)

Mass spectrometry provides molecular weight confirmation and structural insights via
fragmentation.[1]

e Molecular Formula:
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e Molecular Weight: 289.15 g/mol

¢ Isotope Pattern: The presence of two chlorine atoms results in a characteristic M : M+2 :
M+4 cluster with approximate intensities of 9 : 6 : 1.

Key Fragmentation Pathways:

e Molecular lon (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-
star-inserted">

):
288/290/292.

e ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-Cleavage: Loss of the A-ring (4-chlorophenyl) or B-ring (2-chlorostyryl) fragments.

e Loss of CO: A common fragmentation in chalcones (ngcontent-ng-c2307461527="" _nghost-

ng-c2764567632="" class="inline ng-star-inserted">

).

e Loss of Cl:ngcontent-ng-c2307461527=""_nghost-ng-c2764567632="" class="inline ng-star-
inserted">

peaks.[5]
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Figure 2: Proposed fragmentation pathway for 2,4'-Dichlorochalcone in Electron Impact (El)
MS.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for establishing the structure and stereochemistry.

H NMR (400 MHz, CDCI

)

The spectrum is characterized by the distinct doublets of the enone system and the splitting
patterns of the two non-equivalent aromatic rings.
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Proton
(ngcontent-ng-

c2307461527="

" _nghost-ng-

e = Multiplicity (Hz) Integration Assighment

" class="inline

ng-star-

inserted">

ppm)
H-
(C3-H).

8.15 Doublet (d) 15.6 1H Deshielded by
conjugation & 2-
Cl.
H-2',6' (Ring A).

7.95 Doublet (d) 8.5 2H [1] Ortho to
carbonyl.[1]
H-ngcontent-ng-
€2307461527=""
_nghost-ng-

7.48 Doublet (d) 15.6 1H €2764567632="
class="inline ng-
star-inserted">
(C2-H).
H-3',5' (Ring A).

7.45 Doublet (d) 8.5 2H [1] Meta to
carbonyl.[1]
H-3,4,5,6 (Ring
B). 2-Cl

7.60-7.25 Multiplet (m) - 4H substitution
creates ABCD

pattern.[1]
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Critical Analysis:

e Coupling Constant (hgcontent-ng-c2307461527=""_nghost-ng-c2764567632=""
class="inline ng-star-inserted">

): The large coupling constant (
Hz) between H-

and H-

confirms the trans (

) configuration. A cis isomer would show ngcontent-ng-c2307461527=
c2764567632="" class="inline ng-star-inserted">

_nghost-ng-

Hz.

e Chemical Shift Logic: H-ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""
class="inline ng-star-inserted">

is significantly downfield (

8.15) compared to H-ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""
class="inline ng-star-inserted">

due to resonance (positive charge character at the

-carbon) and the anisotropic effect of the ortho-chloro substituent on Ring B.

C NMR (100 MHz, CDCI
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ngcontent-ng-
€2307461527="" _nghost-
ng-c2764567632=""

Carbon Type class="inline ng-star- Assignment
inserted">
(ppm)

Carbonyl (C=0) 189.2 Ketone carbonyl carbon.

C-ngcontent-ng-
€2307461527="" _nghost-ng- Alkene
c2764567632="" class="inline ~ 140-5

ng-star-inserted">

-carbon.

C-ngcontent-ng-
c2307461527="" _nghost-ng- Alkene
c2764567632="" class="inline ~ 123.8

ng-star-inserted">

-carbon.

Aromatic C-Cl 139.5, 135.2 Ipso carbons attached to CI.[1]

Remaining aromatic carbons.

[1]

Aromatic CH 127.0 -131.0

Quality Control & Purity Assessment

To ensure the integrity of the synthesized compound for research applications:

¢ Melting Point: The pure compound should melt sharply between 94-96 °C (representative
range for dichloro- analogs). Broad ranges indicate impurities.[1]

o TLC Analysis: Mobile phase Hexane:Ethyl Acetate (8:2).[1] The product should appear as a
single dark spot under UV light (

)

o Appearance: The product must be crystalline and pale yellow. Darkening indicates
decomposition or polymer formation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-3-_2-thienyl_prop-2-en-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/5377008
https://www.derpharmachemica.com/pharma-chemica/synthesis-spectroscopy-and-biological-studies-of-chalcone-derived-pyrimidines-15385.html
https://www.researchgate.net/publication/361582906_AJCA_PAPER_-_BALE_et_al_2022
https://www.ajchem-a.com/article_144342.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-3-_2-thienyl_prop-2-en-1-one
https://www.researchgate.net/publication/361582906_AJCA_PAPER_-_BALE_et_al_2022
https://www.benchchem.com/product/b020377?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-3-_2-thienyl_prop-2-en-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-3-_2-thienyl_prop-2-en-1-one
https://www.derpharmachemica.com/pharma-chemica/synthesis-spectroscopy-and-biological-studies-of-chalcone-derived-pyrimidines.pdf
https://www.derpharmachemica.com/pharma-chemica/synthesis-spectroscopy-and-biological-studies-of-chalcone-derived-pyrimidines-15385.html
https://chem.pg.edu.pl/documents/175230/54717567/8.%20IR.pdf
https://askfilo.com/user-question-answers-smart-solutions/problem-5-presents-various-spectroscopic-data-ir-mass-13c-3434383838303636
https://askfilo.com/user-question-answers-smart-solutions/problem-5-presents-various-spectroscopic-data-ir-mass-13c-3434383838303636
https://www.researchgate.net/publication/361582906_AJCA_PAPER_-_BALE_et_al_2022
https://www.benchchem.com/product/b020377/docs#technical-guide-spectroscopic-characterization-of-2-4-dichlorochalcone
https://www.benchchem.com/product/b020377/docs#technical-guide-spectroscopic-characterization-of-2-4-dichlorochalcone
https://www.benchchem.com/product/b020377/docs#technical-guide-spectroscopic-characterization-of-2-4-dichlorochalcone
https://www.benchchem.com/product/b020377/docs#technical-guide-spectroscopic-characterization-of-2-4-dichlorochalcone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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